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Compound of Interest

Compound Name: 4-Bromophenylacetic acid

Cat. No.: B019724 Get Quote

Introduction
The conversion of carboxylic acids to acyl chlorides is a cornerstone transformation in organic

synthesis, significantly enhancing the reactivity of the carboxyl group. The reaction of 4-
Bromophenylacetic acid with thionyl chloride (SOCl₂) is a standard and highly efficient

method to produce 4-Bromophenylacetyl chloride. This resulting acyl chloride is a versatile

intermediate, particularly valuable in the pharmaceutical industry. It serves as a key building

block in the synthesis of various heterocyclic compounds and has been utilized in the

development of antibacterial prodrugs.[1] The reaction proceeds through the formation of a

chlorosulfite intermediate, which then undergoes nucleophilic attack by a chloride ion. The

reaction is driven to completion by the formation of gaseous byproducts, sulfur dioxide (SO₂)

and hydrogen chloride (HCl).[2][3][4]

Reaction Mechanism Overview
The accepted mechanism involves two main stages:

Formation of a Chlorosulfite Intermediate: The hydroxyl group of the 4-Bromophenylacetic
acid attacks the electrophilic sulfur atom of thionyl chloride. This is followed by the departure

of a chloride ion and subsequent deprotonation to form a reactive acyl chlorosulfite

intermediate.[3][4]

Nucleophilic Acyl Substitution: The chloride ion, acting as a nucleophile, attacks the carbonyl

carbon of the intermediate. A tetrahedral intermediate is formed, which then collapses to
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yield the final 4-Bromophenylacetyl chloride, along with the stable gaseous byproducts SO₂

and HCl.[2][3]

Data Presentation
Table 1: Physicochemical Properties of Reactant and
Product

Property
4-Bromophenylacetic Acid
(Reactant)

4-Bromophenylacetyl
Chloride (Product)

CAS Number 1878-68-8[5][6] 37859-24-8[1]

Molecular Formula C₈H₇BrO₂[5][7] C₈H₆BrClO[1]

Molecular Weight 215.04 g/mol [5][7] 233.49 g/mol [1]

Appearance
White to light yellow crystalline

powder[5]

Clear to slightly yellow liquid or

low-melting solid[1]

Melting Point 114-117 °C[5] Not specified; low-melting solid

Boiling Point ~253 °C (rough estimate)[5] 180-185 °C at 10 mmHg[1]

Table 2: Typical Reaction Parameters
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Parameter Value Reference

Reactant 4-Bromophenylacetic acid N/A

Reagent Thionyl chloride (SOCl₂) [1][8]

Stoichiometry (Acid:SOCl₂) 1 : 2 (molar equivalents) [8][9]

Solvent
None (excess SOCl₂) or an

inert solvent (e.g., benzene)
[8][10]

Temperature Reflux [8][9][10]

Reaction Time 3 hours [8][9][10]

Work-up

Removal of excess SOCl₂ via

distillation under reduced

pressure

[1][8][10]

Purity
Often used directly in the next

step without further purification
[10]

Experimental Protocols
Protocol: Synthesis of 4-Bromophenylacetyl Chloride
This protocol describes the conversion of 4-Bromophenylacetic acid to 4-Bromophenylacetyl

chloride using thionyl chloride.

Materials:

4-Bromophenylacetic acid

Thionyl chloride (SOCl₂)

Anhydrous benzene or dichloromethane (optional, as thionyl chloride can serve as both

reagent and solvent)

Apparatus:

Two-necked round-bottomed flask
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Reflux condenser fitted with a drying tube (e.g., containing CaCl₂) or an inert gas (N₂) inlet to

protect from atmospheric moisture[9]

Teflon-coated magnetic stir bar

Heating mantle

Apparatus for distillation under reduced pressure

Procedure:

Setup: Assemble the reaction apparatus in a certified fume hood. Ensure all glassware is dry.

Charging the Flask: Charge the round-bottomed flask with 4-Bromophenylacetic acid (e.g.,

1.0 equivalent).

Reagent Addition: Carefully add thionyl chloride (e.g., 2.0 equivalents) to the flask.[8][9] If

using a solvent, add it at this stage. The addition should be done cautiously as the reaction

can be exothermic.

Reaction: Heat the mixture to reflux with gentle stirring. Maintain the reflux for approximately

3 hours.[8][9][10] The reaction is complete when the evolution of gases (HCl and SO₂)

ceases.

Cooling: After the reaction period, remove the heat source and allow the mixture to cool to

room temperature.

Work-up: Remove the excess thionyl chloride and any solvent by distillation under reduced

pressure.[1][8] This step is critical and must be performed in a fume hood.

Product Isolation: The residue remaining in the flask is the crude 4-Bromophenylacetyl

chloride. It is a liquid or low-melting solid and is often of sufficient purity for use in

subsequent synthetic steps.[10] For higher purity, the product can be purified by vacuum

distillation.[1]

Safety Precautions:
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This reaction must be performed in a well-ventilated fume hood due to the evolution of toxic

and corrosive gases (HCl and SO₂).

Thionyl chloride is highly corrosive, toxic, and reacts violently with water. Handle with

extreme care using appropriate personal protective equipment (PPE), including safety

goggles, a lab coat, and chemical-resistant gloves.

The product, 4-Bromophenylacetyl chloride, is also corrosive and moisture-sensitive.[1]
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3. Add Thionyl Chloride
(2 eq.)

4. Heat to Reflux
for 3 hours

5. Cool to
Room Temperature

6. Remove Excess SOCl₂
Under Reduced Pressure

7. Isolate Product:
4-Bromophenylacetyl Chloride

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis of 4-Bromophenylacetyl chloride.
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Stage 1: Intermediate Formation

Stage 2: Acyl Substitution

4-Bromophenylacetic Acid
+ Thionyl Chloride (SOCl₂)

Nucleophilic Attack
(Acid OH on Sulfur)

Step 1

Formation of Acyl
Chlorosulfite Intermediate

Step 2

Nucleophilic Attack
(Cl⁻ on Carbonyl Carbon)

Step 3

Tetrahedral Intermediate

Step 4

Collapse of Intermediate

Step 5

Final Products:
4-Bromophenylacetyl Chloride

+ SO₂ (gas) + HCl (gas)
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Caption: Simplified mechanism for the reaction of a carboxylic acid with thionyl chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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